Cas no 898769-59-0 (3-(2-Methoxyphenyl)-2'-methylpropiophenone)

• Product Name: 3-(2-Methoxyphenyl)-2'-methylpropiophenone
• CAS No: 898769-59-0
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 1946178
• PubChem ID: 24725765
• Update Time: 2025-06-11

3-(2-Methoxyphenyl)-2'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-1-(2-methylphenyl)propan-1-one
• 3-(2-METHOXYPHENYL)-2'-METHYLPROPIOPHENONE
• CTK5G5009
• AG-H-65086
• KB-177431
• MFCD03843045
• DTXSID30644158
• AKOS016021530
• 898769-59-0
• 3-(2-Methoxyphenyl)-2'-methylpropiophenone

• MDL： MFCD03843045
• Inchi： 1S/C17H18O2/c1-13-7-3-5-9-15(13)16(18)12-11-14-8-4-6-10-17(14)19-2/h3-10H,11-12H2,1-2H3
• InChI Key： GFFSRVDDWCEWER-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.81910

Additional information on 3-(2-Methoxyphenyl)-2'-methylpropiophenone

Professional Introduction to 3-(2-Methoxyphenyl)-2'-methylpropiophenone (CAS No. 898769-59-0)

3-(2-Methoxyphenyl)-2'-methylpropiophenone, chemically designated as CAS No. 898769-59-0, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and biochemical research. The presence of both methyl and methoxy substituents on the aromatic ring system imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis.

The compound's structure consists of a propiophenone core appended with a 2-methoxyphenyl group, which is a common motif in many bioactive molecules. This particular arrangement facilitates various chemical transformations, enabling its use as a building block in the synthesis of more complex pharmacophores. Recent advancements in computational chemistry have highlighted the molecule's role as a potential scaffold for drugs targeting neurological disorders, owing to its ability to interact with specific binding sites on biological macromolecules.

In the context of modern drug discovery, 3-(2-Methoxyphenyl)-2'-methylpropiophenone has been explored for its pharmacological properties. Studies have demonstrated its efficacy in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention. For instance, preliminary research suggests that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are overexpressed in various pathological conditions. Such findings underscore the importance of this compound as a lead candidate for further medicinal chemistry optimization.

The synthesis of 3-(2-Methoxyphenyl)-2'-methylpropiophenone involves multi-step organic reactions that require precise control over reaction conditions. The methoxy group introduces a degree of electron richness to the aromatic system, influencing electrophilic aromatic substitution reactions. Additionally, the methyl substituent at the propiophenone position enhances the molecule's stability towards hydrolysis and oxidation, making it suitable for long-term storage and handling in laboratory settings. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity in its preparation.

From an industrial perspective, the scalability of producing CAS No. 898769-59-0 is a key consideration for pharmaceutical manufacturers. Optimizing synthetic routes to minimize waste and reduce costs while maintaining high chemical purity is essential for commercial viability. Recent innovations in green chemistry have led to the development of more sustainable processes for synthesizing this compound, aligning with global efforts to promote environmentally friendly practices in chemical manufacturing.

The applications of 3-(2-Methoxyphenyl)-2'-methylpropiophenone extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it a valuable precursor for synthesizing agrochemical intermediates that exhibit enhanced bioactivity against pests and pathogens. Furthermore, researchers are exploring its potential use in material science, where such molecules can serve as monomers or crosslinking agents in polymer formulations.

As our understanding of molecular interactions evolves, so does the utility of 3-(2-Methoxyphenyl)-2'-methylpropiophenone. High-throughput screening technologies have enabled rapid assessment of its biological activity across diverse targets, accelerating the discovery process. Computational modeling tools further aid in predicting how modifications to its structure might enhance its efficacy or selectivity as a drug candidate. These advancements collectively contribute to a more efficient pipeline for translating laboratory findings into clinical applications.

The regulatory landscape surrounding novel compounds like CAS No. 898769-59-0 is also evolving to keep pace with scientific progress. Regulatory agencies now often require comprehensive toxicological data before approving new drugs or chemicals for commercial use. This ensures that while exploring therapeutic potential, safety remains paramount. Collaborative efforts between academia and industry are crucial for generating robust datasets that meet regulatory standards without compromising innovation.

In conclusion, 3-(2-Methoxyphenyl)-2'-methylpropiophenone represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural attributes make it an attractive candidate for further research and development in pharmaceuticals, agrochemicals, and materials science. As synthetic methodologies continue to improve and our understanding of biological systems deepens, this molecule is poised to play an increasingly significant role in advancing chemical biology and medicine.